5-Amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
5-Amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
5844-03-1
VCID:
VC0187897
InChI:
InChI=1S/C17H16BrN5O3/c1-25-14-7-10(6-13(18)16(14)26-2)5-11(8-19)15-12(9-20)17(21)23(22-15)3-4-24/h5-7,24H,3-4,21H2,1-2H3/b11-5+
SMILES:
COC1=C(C(=CC(=C1)C=C(C#N)C2=NN(C(=C2C#N)N)CCO)Br)OC
Molecular Formula:
C17H16BrN5O3
Molecular Weight:
418.2 g/mol
5-Amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
CAS No.: 5844-03-1
Main Products
VCID: VC0187897
Molecular Formula: C17H16BrN5O3
Molecular Weight: 418.2 g/mol
![5-Amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile - 5844-03-1](/images/no_structure.jpg)
| CAS No. | 5844-03-1 |
|---|---|
| Product Name | 5-Amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile |
| Molecular Formula | C17H16BrN5O3 |
| Molecular Weight | 418.2 g/mol |
| IUPAC Name | 5-amino-3-[(Z)-2-(3-bromo-4,5-dimethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile |
| Standard InChI | InChI=1S/C17H16BrN5O3/c1-25-14-7-10(6-13(18)16(14)26-2)5-11(8-19)15-12(9-20)17(21)23(22-15)3-4-24/h5-7,24H,3-4,21H2,1-2H3/b11-5+ |
| Standard InChIKey | CXNUJQORBQTHPV-VZUCSPMQSA-N |
| Isomeric SMILES | COC1=C(C(=CC(=C1)/C=C(\C#N)/C2=NN(C(=C2C#N)N)CCO)Br)OC |
| SMILES | COC1=C(C(=CC(=C1)C=C(C#N)C2=NN(C(=C2C#N)N)CCO)Br)OC |
| Canonical SMILES | COC1=C(C(=CC(=C1)C=C(C#N)C2=NN(C(=C2C#N)N)CCO)Br)OC |
| PubChem Compound | 5286802 |
| Last Modified | Nov 11 2021 |
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